Cas no 271-07-8 (Thieno[3,4-d]pyrimidine)

• Product Name: Thieno[3,4-d]pyrimidine
• CAS No: 271-07-8
• MF: C₆H₄N₂S
• MW: 136.174359321594
• CID: 249513
• PubChem ID: 18618204
• Update Time: 2025-04-19

Thieno[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• Thieno[3,4-d]pyrimidine
• Thieno[3,4-d]pyrimidine (8CI,9CI)
• 271-07-8
• SCHEMBL57080
• DTXSID70595175

• Inchi： 1S/C6H4N2S/c1-5-2-9-3-6(5)8-4-7-1/h1-4H
• InChI Key： KQWHKLZRDFJOCN-UHFFFAOYSA-N
• SMILES： S1C=C2C(C=NC=N2)=C1

Computed Properties

• Exact Mass: 136.00962
• Monoisotopic Mass: 136.00951931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines